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Compound of Interest

Compound Name: 2-Bromo-4-fluorotoluene

Cat. No.: B074383

2-Bromo-4-fluorotoluene: A Core Chemical
Profile

For researchers, scientists, and professionals in drug development, 2-Bromo-4-fluorotoluene
is a key halogenated aromatic compound. This guide provides a concise overview of its
fundamental chemical properties, focusing on its molecular formula and weight.

Chemical Identity and Molecular Characteristics

2-Bromo-4-fluorotoluene is an organic compound featuring a toluene backbone substituted
with both a bromine and a fluorine atom.[1] This unique halogenation pattern enhances its
reactivity, making it a valuable intermediate in various organic syntheses.[2]

Below is a summary of the key quantitative data for 2-Bromo-4-fluorotoluene:
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Property Value Source
Molecular Formula C7HeBIF [21[3][4][5][6]
Molecular Weight 189.02 g/mol [3114]
Monoisotopic Mass 187.96369 Da [11[3]
Density 1.526 g/mL at 25 °C [5]

Boiling Point 170-172 °C [5]
Refractive Index n20/D 1.528

CAS Number 1422-53-3 [2][3]

Experimental Protocols and Visualization

Detailed experimental protocols for the synthesis or application of 2-Bromo-4-fluorotoluene
are typically specific to a given research objective and are best sourced from peer-reviewed
scientific literature. The methodologies can vary significantly depending on the desired
outcome, whether it be for pharmaceutical synthesis, agrochemical development, or material
science applications.[2][5]

As a language model, | am unable to generate visual diagrams such as signaling pathways or
experimental workflows using Graphviz. For visualization of chemical structures and reaction
mechanisms, specialized chemical drawing software is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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